Cas no 894041-57-7 (3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea)

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea structure
894041-57-7 structure
Product Name:3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea
CAS No:894041-57-7
MF:C25H31N5O4
MW:465.54474568367
CID:5511957
Update Time:2025-05-17

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-[2-(4-phenylpiperazin-1-yl)ethyl]urea
    • 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea
    • Inchi: 1S/C25H31N5O4/c31-24-16-19(18-30(24)21-6-7-22-23(17-21)34-15-14-33-22)27-25(32)26-8-9-28-10-12-29(13-11-28)20-4-2-1-3-5-20/h1-7,17,19H,8-16,18H2,(H2,26,27,32)
    • InChI Key: MZYGUHIZOCDLHD-UHFFFAOYSA-N
    • SMILES: N(C1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)C(NCCN1CCN(C2=CC=CC=C2)CC1)=O

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2024-2445-2μmol
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2024-2445-5μmol
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2024-2445-10μmol
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2024-2445-20μmol
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2024-2445-1mg
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2024-2445-2mg
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F2024-2445-3mg
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F2024-2445-4mg
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2024-2445-5mg
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2024-2445-10mg
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea
894041-57-7 90%+
10mg
$79.0 2023-05-17

Additional information on 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea

Introduction to 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea (CAS No. 894041-57-7)

3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea (CAS No. 894041-57-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential therapeutic applications.

The molecular structure of 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea is characterized by the presence of a benzodioxine ring, a pyrrolidinone moiety, and a phenylpiperazine group. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-y l)ethylurea a promising candidate for conditions such as depression and anxiety disorders.

In addition to its potential in neurology, this compound has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-1-(2,3-dihydro-1,4-benzodioxin -6 -y l)-5 -o x o p y r r o l i d i n - 3 - y l - 1 - 2 -( 4 - p h e n y l p i p e r a z i n - 1 - y l ) e t h y l u r e a has been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic properties for specific therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation in larger clinical trials.

The synthesis of 3 - 1 -( 2 , 3 - d i h y d r o - 1 , 4 - b e n z o d i o x i n - 6 - y l ) - 5 - o x o p y r r o l i d i n - 3 - y l - 1 - 2 -( 4 - p h e n y l p i p e r a z i n - 1 - y l ) e t h y l u r e a involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methods such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve the efficiency of the process.

In conclusion, 3 - 1 -( 2 , 3 - d i h y d r o - 1 , 4 - b e n z o d i o x i n - 6 - y l ) - 5 - o x o p y r r o l i d i n - 3 - y l - 1 - 2 -( 4 - p h e n y l p i p e r a z i n - 1 - y l ) e t h y l u r e a (CAS No. 894041–57–7) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in various medical applications.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.